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Compound of Interest |

1-(3-
Compound Name: Bromophenyl)cyclopropanecarbon

itrile

Cat. No.: B182235

Technical Support Center: 1-(3-
Bromophenyl)cyclopropanecarbonitrile

This technical support guide provides essential information for the safe handling and storage of
1-(3-Bromophenyl)cyclopropanecarbonitrile. Researchers, scientists, and drug
development professionals should review this information before working with this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-(3-
Bromophenyl)cyclopropanecarbonitrile?

Al: A comprehensive Safety Data Sheet (SDS) for 1-(3-
Bromophenyl)cyclopropanecarbonitrile is not readily available. However, based on its
chemical structure and data from analogous compounds, it should be handled as a
combustible solid that may be harmful if swallowed, cause skin and eye irritation, and may
cause respiratory irritation. For example, the related compound (3-Bromophenyl)acetonitrile is
classified as an acute oral, dermal, and inhalation toxicity category 4 substance, a skin and eye
irritant (Category 2), and may cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: When handling 1-(3-Bromophenyl)cyclopropanecarbonitrile, appropriate personal
protective equipment should be worn. This includes:

Eye Protection: Chemical safety goggles or eyeglasses as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Q3: What are the proper storage conditions for 1-(3-
Bromophenyl)cyclopropanecarbonitrile?

A3: The compound should be stored in a tightly closed container in a dry, cool, and well-
ventilated place.[2][3][4] It is classified as a Storage Class 11 combustible solid. Keep the
container away from heat and sources of ignition.[1]

Q4: What materials are incompatible with 1-(3-Bromophenyl)cyclopropanecarbonitrile?

A4: While specific incompatibility data for this compound is limited, based on related structures,
it is prudent to avoid contact with strong oxidizing agents and strong bases.[1][5]

Q5: What should | do in case of a spill?

A5: In the event of a spill, ensure adequate ventilation and wear appropriate personal
protective equipment.[1] For solid materials, sweep or shovel the spill into a suitable container
for disposal.[6] Avoid generating dust.[2][3]

Troubleshooting Guide
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Issue Possible Cause

Troubleshooting Steps

) o Direct contact with the
Eye or Skin Irritation
compound.

Eyes: Immediately flush with
plenty of water for at least 15
minutes, also under the
eyelids. If eye irritation
persists, get medical
advice/attention.[5] Skin: Wash
off immediately with soap and
plenty of water while removing
all contaminated clothing and
shoes. If skin irritation occurs,

get medical advice/attention.[5]

) Improper handling, lack of
Inhalation of Dust

Move the person to fresh air
and keep them comfortable for

breathing. If not breathing, give

ventilation. artificial respiration. Call a
POISON CENTER or doctor if
you feel unwell.[3][5]
Clean mouth with water and
Accidental Ingestion Poor laboratory hygiene. get medical attention. Do NOT

induce vomiting.[5][6]

Quantitative Data Summary

A complete set of quantitative data for 1-(3-Bromophenyl)cyclopropanecarbonitrile is not

available. The following table includes data for related compounds and should be used for

guidance with caution.
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Property Value

Compound

Source

Molecular Weight 222.08 g/mol

1-(3-
Bromophenyl)cyclopro

panecarbonitrile

[7]

Form Solid

1-(3-
Bromophenyl)cyclopro

panecarbonitrile

Melting Point 84°C

1-(4-
bromophenyl)cyclopro

panecarbonitrile

[4]

321.4+35.0 °C

Boiling Point )
(Predicted)

1-(4-
bromophenyl)cyclopro

panecarbonitrile

[4]

Flash Point >110°C /> 230 °F

(3-
Bromophenyl)acetonit

rile

[1]

11 (Combustible

Storage Class )
Solids)

1-(3-
Bromophenyl)cyclopro

panecarbonitrile

Experimental Protocols

Standard Operating Procedure for Handling and Weighing

» Preparation:

o Ensure the work area (e.g., a chemical fume hood) is clean and uncluttered.

o Verify that an eyewash station and safety shower are accessible.[1]

o Don the required personal protective equipment (PPE): safety goggles, lab coat, and

compatible chemical-resistant gloves.

e Handling:
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o Handle the compound in a well-ventilated area, preferably a chemical fume hood, to avoid
the formation and inhalation of dust.[2][3]

o Use non-sparking tools to prevent ignition sources.[2][3]

o Avoid contact with skin and eyes.[2][3]
e Weighing:

o Use a clean, dry spatula and weighing paper or a suitable container.

o Carefully transfer the desired amount of the solid.

o If any material is spilled, clean it up immediately following the spill response procedure.
e Storage:

o After weighing, securely close the container.[2][3][4]

o Return the container to its designated storage location, which should be a dry, cool, and
well-ventilated area.[2][3][4]

o Decontamination:
o Clean all equipment used during the process.

o Dispose of any contaminated materials (e.g., weighing paper, gloves) in accordance with
institutional and local regulations.

o Wash hands thoroughly after handling.

Visualizations
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Cleanup & Storage

| Clean Equipment |—>| Dispose of Waste |—>| Store Securely
'

Preparation Handling T
Proceed with caution
Don PPE Prepare Well-Ventilated Area Proceet d with caution ‘Weigh Compound Transfer to Reaction - - i Emergency

Potential Hazard

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(3-Bromophenyl)cyclopropanecarbonitrile.
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Issue Encountered
What is the nature of the issue?

Chemical Spill Personal Exposure

Isolate area.
Wear appropriate PPE.
Sweep solid into a container.
Dispose of according to regulations.

Skin Contact Eye Contact

Remove contaminated clothing. Rinse with water for 15 mins. Move to fresh air.
Wash with soap and water. Remove contact lenses. If not breathing, give artificial respiration.
Seek medical attention if irritation persists. Seek medical attention. Seek medical attention.

Click to download full resolution via product page

Caption: Troubleshooting guide for common issues during handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage of 1-(3-
Bromophenyl)cyclopropanecarbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182235#safe-handling-and-storage-of-1-3-

bromophenyl-cyclopropanecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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